4-bromo-1-methyl-N-[1-(2-methylbenzyl)-1H-pyrazol-3-yl]-5-(trifluoromethyl)-1H-pyrazole-3-carboxamide

• Molecular Formula: C17H15BrF3N5O
• Molecular Weight: 442.2 g/mol
• IUPAC Name: 4-bromo-1-methyl-N-[1-[(2-methylphenyl)methyl]pyrazol-3-yl]-5-(trifluoromethyl)pyrazole-3-carboxamide
• InChI: InChI=1S/C17H15BrF3N5O/c1-10-5-3-4-6-11(10)9-26-8-7-12(23-26)22-16(27)14-13(18)15(17(19,20)21)25(2)24-14/h3-8H,9H2,1-2H3,(H,22,23,27)
• InChI Key: TYNLBGLDZGFIMZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2C=CC(=N2)NC(=O)C3=NN(C(=C3Br)C(F)(F)F)C

Description

4-bromo-1-methyl-N-[1-(2-methylbenzyl)-1H-pyrazol-3-yl]-5-(trifluoromethyl)-1H-pyrazole-3-carboxamide is a complex organic compound that belongs to the class of pyrazole derivatives Pyrazoles are five-membered heterocyclic compounds containing two nitrogen atoms at positions 1 and 2

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-bromo-1-methyl-N-[1-(2-methylbenzyl)-1H-pyrazol-3-yl]-5-(trifluoromethyl)-1H-pyrazole-3-carboxamide typically involves multistep reactions. One common approach includes the following steps:

Formation of the pyrazole ring: This can be achieved through a three-component reaction involving 2-bromo-3,3,3-trifluoropropene, aldehydes, and sulfonyl hydrazides.

Introduction of the bromine and methyl groups: Bromination and methylation reactions are carried out using appropriate reagents such as N-bromosuccinimide (NBS) for bromination and methyl iodide for methylation.

Attachment of the carboxamide group: This step involves the reaction of the pyrazole derivative with an appropriate amine under suitable conditions to form the carboxamide group.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and